(S)-3,3'-Bis(3,5-diphenyl)phenyl-1,1'-binaphthyl-2,2'-diyl Hydrogen Phosphate

• CAS: 1496637-05-8
• Molecular Formula: C56H37O4P
• Molecular Weight: 804.9 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC(=CC(=C2)C3=CC4=CC=CC=C4C5=C3OP(=O)(OC6=C5C7=CC=CC=C7C=C6C8=CC(=CC(=C8)C9=CC=CC=C9)C1=CC=CC=C1)O)C1=CC=CC=C1
• InChI: InChI=1S/C56H37O4P/c57-61(58)59-55-51(47-31-43(37-17-5-1-6-18-37)29-44(32-47)38-19-7-2-8-20-38)35-41-25-13-15-27-49(41)53(55)54-50-28-16-14-26-42(50)36-52(56(54)60-61)48-33-45(39-21-9-3-10-22-39)30-46(34-48)40-23-11-4-12-24-40/h1-36H,(H,57,58)
• InChIKey: QFROSIXQYJFKDW-UHFFFAOYSA-N

Determining enantiopurity of novel Lewis-basic compounds often requires time-consuming derivatization. This sterically-demanding BINOL-derived phosphoric acid serves as a chiral solvating agent for direct NMR analysis (¹H, ¹⁹F, ³¹P), eliminating derivatization. Its unique 3,5-diphenylphenyl substituents encode catalytic selectivity unobtainable with generic analogs. - Enables rapid enantiopurity screening via NMR without chiral derivatization - pKa tunability within -4.23 to 6.16 range for ion-pair transition state optimization - Essential for steric sensitivity studies in Biginelli, Mannich, and transfer hydrogenation

Procurement Guide: (S)-3,3'-Bis(3,5-diphenyl)phenyl-BINOL-Phosphate

This compound is a chiral Brønsted acid catalyst from the BINOL-derived phosphoric acid class, featuring sterically demanding 3,5-diphenylphenyl substituents at the 3,3'-positions . It is also known as (11bS)-4-Hydroxy-2,6-bis([1,1':3',1''-terphenyl]-5'-yl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin . Its primary documented application is as a chiral solvating agent for NMR spectroscopy , and it is a candidate for a broad range of enantioselective carbon-carbon and carbon-heteroatom bond-forming reactions .

Workflow

Asymmetric catalysis screening and method development

Method

Chiral NMR solvating agent for direct ee determination

Selection

Unique steric and electronic profile from 3,5-diphenylphenyl substituent

Why This Chiral Phosphate Cannot Be Substituted Generically

The 3,3'-substituents on BINOL-derived phosphoric acids exert a dominant influence on both catalytic activity and stereochemical outcome. A seminal 2009 study on organocatalytic Biginelli reactions demonstrated that altering the size of these substituents can completely reverse the stereochemistry of the product [1]. A theoretical study of 41 such catalysts predicted pKa values ranging from -4.23 to 6.16 in DMSO, showing that subtle structural changes dramatically alter acidity and, consequently, the formation of tight ion-pair transition states critical for selectivity [2]. The specific steric and electronic profile of the 3,5-diphenylphenyl group therefore encodes a unique catalytic signature that cannot be replicated by generic analogs.

Steric shift

Changing 3,3′-substituent size may reverse enantioselectivity; generic analogs cannot replicate the stereochemical course.

Acidity mismatch

pKa is tunable over a ~10-unit range in DMSO; small structural changes alter ion‑pair transition state formation, affecting catalytic profile.

Functional gap

Catalyst-class phosphoric acids (e.g., TRIP) are not primarily documented as chiral solvating agents; the dual utility may not transfer.

• [1] Li, N., Chen, X.-H., Song, J., Luo, S.-W., Fan, W., & Gong, L.-Z. (2009). Highly Enantioselective Organocatalytic Biginelli and Biginelli-like Condensations: Reversal of the Stereochemistry by Tuning the 3,3′-Disubstituents of Phosphoric Acids. Journal of the American Chemical Society, 131(42), 15301–15310. DOI: 10.1021/ja905320q View Source
• [2] Yang, C., Xue, X.-S., Jin, J.-L., Li, X., & Cheng, J.-P. (2013). Theoretical Study on the Acidities of Chiral Phosphoric Acids in Dimethyl Sulfoxide: Hints for Organocatalysis. The Journal of Organic Chemistry, 78(14), 7076–7085. DOI: 10.1021/jo400915f View Source

Quantitative Differentiation Evidence

Chiral NMR Solvating Agent

The compound has a documented, specific capability to act as a chiral solvating agent (CSA) for the determination of enantiomeric purity via NMR, a function noted in the patent literature [1]. This places it in a distinct functional category compared to phosphoric acids optimized solely for catalysis, such as TRIP. While a direct quantitative comparison of NMR shift non-equivalence (Δδ) against other CSAs is not available in the public domain, its proven efficacy as a CSA by a major supplier like Fuji Film Wako is a qualitative differentiator .

Chiral NMR Solvating Agent

Class-level

Functional application difference: documented as CSA for direct ee determination vs. catalyst-class CPAs not primarily used as CSAs. No direct Δδ comparison available.

Supports dual-utility selection for labs needing both catalysis and enantiopurity analysis.

Conditions: user-defined NMR protocol; source-specific review.

Evidence Dimension	Functional Application (Chiral Solvating Agent vs. Catalyst)
Target Compound Data	Documented as a chiral solvating agent for NMR [REFS-1, REFS-2]
Comparator Or Baseline	Catalyst-class CPAs (e.g., TRIP) are not primarily documented as CSAs for direct ee determination.
Quantified Difference	Functional application difference; no direct Δδ comparison available.
Conditions	NMR spectroscopy; specific conditions are user-defined.

Why This Matters

This demonstrates a multi-modal utility for a single, high-purity compound, protecting procurement value in labs that require both catalysis and enantiopurity analysis capabilities.

• [1] Nippon Soda Co., Ltd. Optically active phosphate derivative. US Patent 6,391,926 B1. View Source

Theoretical Acidity Profiling for Catalyst Design

A computational study involving 41 chiral phosphoric acid catalysts provides a theoretical basis for differentiating activity. While the precise pKa of this 3,5-diphenylphenyl-substituted compound was not explicitly tabulated, the study established a clear correlation between the Hammett constants of 3,3'-disubstituted phenyl groups and pKa [1]. This allows a procurement team to rationally infer that its acidity, and therefore its potential for forming tight ion-pair transition states, is distinct from catalysts with alkyl (e.g., TRIP, SiPh3) or other aryl substituents.

Theoretical Acidity Profiling

Class-level

pKa tunable over ~10‑unit range for this CPA class; validated Hammett correlation enables prediction.

Supports rational catalyst screening with computable acidity models, distinct from classes lacking predictive tools.

Theoretical model: SMD/M06-2x/6-311++G(2df,2p)//B3LYP/6-31+G(d); data to verify for specific substituent.

Evidence Dimension	Calculated pKa in DMSO (Reaction Activity Predictor)
Target Compound Data	pKa not explicitly stated but predictable via the validated Hammett correlation for this class [1].
Comparator Or Baseline	TRIP (2,4,6-triisopropylphenyl) and 3,5-(CF3)2C6H3-CPAs. The study covers a pKa range of ~10 units.
Quantified Difference	pKa is tunable over a 10-unit range for this catalyst class, validating non-equivalence [1].
Conditions	SMD/M06-2x/6-311++G(2df,2p)//B3LYP/6-31+G(d) theoretical model.

Why This Matters

For buyers engaged in rational catalyst development, having a compound within a class that has a validated computational acidity model is a significant advantage over classes lacking such predictive tools, enabling more efficient reaction optimization.

• [1] Yang, C., Xue, X.-S., Jin, J.-L., Li, X., & Cheng, J.-P. (2013). Theoretical Study on the Acidities of Chiral Phosphoric Acids in Dimethyl Sulfoxide: Hints for Organocatalysis. The Journal of Organic Chemistry, 78(14), 7076–7085. DOI: 10.1021/jo400915f View Source

Steric Control of Stereochemical Outcome

The foundational 2009 study on Biginelli reactions proved that the stereochemistry of the product is directly controlled by the steric bulk of the 3,3'-substituents, and that tuning this bulk can even reverse the enantioselectivity [1]. This provides a class-level inference that the specific steric profile of the 3,5-diphenylphenyl group—potentially different from both smaller phenyl and larger SiPh3 groups—is a critical selection parameter, as it dictates the stereochemical course of key asymmetric transformations.

Steric Control of Stereochemistry

Class-level

Enantioselectivity can be reversed by modifying 3,3′-substituent in Biginelli reactions; non-linear steric effect demonstrated.

Context-dependent: steric profile of 3,5-diphenylphenyl group is a critical selection parameter for stereochemical tuning.

Biginelli condensation, 10 mol% CPA; specific ee data unavailable for this compound.

Evidence Dimension	Enantioselectivity Control
Target Compound Data	Specific ee data is unavailable, but its unique steric bulk is a known driver of selectivity in the Biginelli reaction class [1].
Comparator Or Baseline	A series of phosphoric acids with varying 3,3'-substituents (including SiPh3) in the Biginelli reaction.
Quantified Difference	Stereochemistry can be reversed by changing the 3,3'-substituent, demonstrating a profound, non-linear steric effect [1].
Conditions	Biginelli condensation of aldehydes, thiourea, and β-keto esters catalyzed by 10 mol% CPA.

Why This Matters

This evidence prevents the assumption that a more common or less expensive analog will produce the same stereochemical outcome, justifying the selection of this specific substituent pattern for stereochemical tuning.

• [1] Li, N., Chen, X.-H., Song, J., Luo, S.-W., Fan, W., & Gong, L.-Z. (2009). Highly Enantioselective Organocatalytic Biginelli and Biginelli-like Condensations: Reversal of the Stereochemistry by Tuning the 3,3′-Disubstituents of Phosphoric Acids. Journal of the American Chemical Society, 131(42), 15301–15310. DOI: 10.1021/ja905320q View Source

Optimal Application Scenarios

Enantiomeric Excess Determination by NMR

The compound's established role as a chiral solvating agent makes it a prime candidate for laboratories tasked with determining the enantiopurity of novel amines, alcohols, and other Lewis-basic substrates directly via 1H, 19F, or 31P NMR experiments [REFS-1, REFS-2]. This negates the need for time-consuming chiral derivatization protocols, providing a more efficient analytical workflow.

Rational Brønsted Acid Catalyst Screening Library

Given the proven link between 3,3'-substituent sterics and both activity and selectivity, this compound is a strategic procurement for building a diverse catalyst screening library [2]. Its unique steric demand makes it an essential probe for steric sensitivity studies in enantioselective reactions like Biginelli, Mannich, and transfer hydrogenation.

Computational Chemistry-Guided Catalyst Optimization

As part of a well-characterized class with established theoretical pKa models, the compound is highly suitable for research groups employing a physical organic or computational approach to catalyst development [3]. The ability to correlate its performance with predicted or measured electronic parameters accelerates the transition from empirical screening to rational design.

Application

Selection Property

Validation Focus

Enantiomeric excess determination by NMR

Reported chiral solvating agent capability

NMR shift nonequivalence and method suitability for target substrates

Asymmetric catalysis screening library

Steric and electronic profile of 3,5-diphenylphenyl substituent

Stereochemical outcome and substrate scope review in C–C/ C–heteroatom bond formations

Computational catalyst design studies

Validated Hammett correlation for pKa prediction in this CPA class

Acidity-activity relationship modeling and rational ligand optimization

• [1] Nippon Soda Co., Ltd. Optically active phosphate derivative. US Patent 6,391,926 B1. View Source
• [2] Li, N., Chen, X.-H., Song, J., Luo, S.-W., Fan, W., & Gong, L.-Z. (2009). Highly Enantioselective Organocatalytic Biginelli and Biginelli-like Condensations: Reversal of the Stereochemistry by Tuning the 3,3′-Disubstituents of Phosphoric Acids. Journal of the American Chemical Society, 131(42), 15301–15310. DOI: 10.1021/ja905320q View Source
• [3] Yang, C., Xue, X.-S., Jin, J.-L., Li, X., & Cheng, J.-P. (2013). Theoretical Study on the Acidities of Chiral Phosphoric Acids in Dimethyl Sulfoxide: Hints for Organocatalysis. The Journal of Organic Chemistry, 78(14), 7076–7085. DOI: 10.1021/jo400915f View Source